Benzyl (2-chloro-1,3-thiazol-5-yl)methyl sulfide

• IUPAC Name: 5-(benzylsulfanylmethyl)-2-chloro-1,3-thiazole
• InChI: InChI=1S/C11H10ClNS2/c12-11-13-6-10(15-11)8-14-7-9-4-2-1-3-5-9/h1-6H,7-8H2
• InChI Key: FROCBPZHYYTNNG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CSCC2=CN=C(S2)Cl
• Molecular Formula: C11H10ClNS2
• Molecular Weight: 255.8 g/mol

Description

“Benzyl (2-chloro-1,3-thiazol-5-yl)methyl sulfide” is a compound that contains a thiazole ring. Thiazole is a heterocyclic organic compound which has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. Thiazoles are members of the azole heterocycles that include imidazoles and oxazoles. They are isomeric with the 1,2-azoles and the nitrogen and sulfur containing compounds called isothiazole.

Synthesis Analysis

The synthesis of thiazole derivatives often involves the C − H substitution reaction of thiazole by the catalysis of the palladium/copper system, carried out in the presence of tetrabutylammonium fluoride under mild conditions. Various 2,5-diarylthiazole derivatives were synthesized in good yields.

Molecular Structure Analysis

The thiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom for completing the needs of 6π electrons to satisfy Hückel’s rule. The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution.

Chemical Reactions Analysis

Thiazole derivatives have been found to undergo various chemical reactions, often involving electrophilic substitution at the C-5 atom and nucleophilic substitution at the C-2 atom. These compounds can be converted to 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides by reacting with n-alkylbromides in the presence of a base.

Physical And Chemical Properties Analysis

Thiazole is slightly soluble in water, soluble in alcohol and ether, and sparingly soluble in organic solvents and dyes. The odor of thiazole is similar to that of pyridine. It is a clear pale yellow liquid with a boiling point of 116–118°C and specific gravity 1.2.

Scientific Research Applications

Corrosion Inhibition

One study explored the corrosion inhibition properties of benzimidazole bearing 1,3,4-oxadiazoles, including derivatives similar to Benzyl (2-chloro-1,3-thiazol-5-yl)methyl sulfide, for mild steel in sulfuric acid. The derivatives showed significant corrosion inhibition through physicochemical and theoretical studies, indicating the formation of a protective layer on the steel surface (P. Ammal, M. Prajila, A. Joseph, 2018).

Catalysis and Synthesis

The role of similar compounds in catalysis was demonstrated in the efficient synthesis of pyrazol-5-ol derivatives, where 1,3,5-Tris(hydrogensulfato) benzene acted as a catalyst for condensation reactions. This highlights the potential use of this compound in facilitating chemical reactions under eco-friendly conditions (Z. Karimi-Jaberi, Baharak Pooladian, M. Moradi, E. Ghasemi, 2012).

Pharmaceutical Applications

In pharmaceutical research, derivatives of this compound have been investigated for their potential as anti-Helicobacter pylori agents. A study showcased a set of compounds with potent activities against this gastric pathogen, emphasizing the chemical scaffold's relevance in developing new antimicrobials (D. Carcanague, Y. Shue, M. A. Wuonola, M. Uría-Nickelsen, C. Joubran, Joseph K Abedi, J. Jones, T. Kühler, 2002).

Material Science

In material science, sulfide and sulfoxide derivatives similar to this compound have been studied for their electronic properties and applications. For instance, polarographic studies of alkyl imidazolyl sulfoxides and sulfides have contributed to understanding their reduction processes and structural characteristics, which could inform the development of new materials with specific electronic properties (B. Johansson, S. Wendsjö, 1983).

Future Directions

Thiazoles and their derivatives have gained considerable attention because of their broad applications in different fields, such as agrochemicals, industrial, and photographic sensitizers. They also have pharmaceutical and biological activities that include antimicrobial, antiretroviral, antifungal, anticancer, antidiabetic, anti-inflammatory, anti-Alzheimer, antihypertensive, antioxidant, and hepatoprotective activities. Thus, the future directions for “Benzyl (2-chloro-1,3-thiazol-5-yl)methyl sulfide” could involve further exploration of its potential applications in these areas.